4-(5-Hydroxypyrimidin-2-yl)tetrahydro-2H-thiopyran 1,1-dioxide

• Molecular Formula: C9H12N2O3S
• Molecular Weight: 228.27 g/mol
• IUPAC Name: 2-(1,1-dioxothian-4-yl)pyrimidin-5-ol
• InChI: InChI=1S/C9H12N2O3S/c12-8-5-10-9(11-6-8)7-1-3-15(13,14)4-2-7/h5-7,12H,1-4H2
• InChI Key: MYDHJTDEZWQAMP-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CCC1C2=NC=C(C=N2)O

Description

4-(5-Hydroxypyrimidin-2-yl)tetrahydro-2H-thiopyran 1,1-dioxide is a chemical compound that features a unique combination of a pyrimidine ring and a thiopyran ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(5-Hydroxypyrimidin-2-yl)tetrahydro-2H-thiopyran 1,1-dioxide typically involves the reaction of 5-hydroxypyrimidine with tetrahydro-2H-thiopyran 1,1-dioxide under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. The process may include steps such as purification and crystallization to obtain the final product in a form suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

4-(5-Hydroxypyrimidin-2-yl)tetrahydro-2H-thiopyran 1,1-dioxide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxidation products.

Reduction: It can be reduced under specific conditions to yield reduced forms of the compound.

Substitution: The compound can participate in substitution reactions where one or more atoms are replaced by other atoms or groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents such as hydrogen peroxide, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions typically involve controlled temperature, pressure, and pH to ensure the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific type of reaction and the conditions used. For example, oxidation may yield oxidized derivatives, while reduction may produce reduced forms of the compound.

Scientific Research Applications

4-(5-Hydroxypyrimidin-2-yl)tetrahydro-2H-thiopyran 1,1-dioxide has several scientific research applications, including:

Chemistry: Used as a reagent or intermediate in various chemical reactions and synthesis processes.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and use in drug development.

Industry: Utilized in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of 4-(5-Hydroxypyrimidin-2-yl)tetrahydro-2H-thiopyran 1,1-dioxide involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 4-(5-Hydroxypyrimidin-2-yl)tetrahydro-2H-thiopyran 1,1-dioxide include:

• Tetrahydro-2H-thiopyran-4-ol 1,1-dioxide
• Tetrahydro-2H-thiopyran-4-carboxylic acid 1,1-dioxide
• 4-Aminotetrahydro-2H-thiopyran 1,1-dioxide

Uniqueness

What sets this compound apart from similar compounds is its unique combination of a pyrimidine ring and a thiopyran ring, which may confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.